Cas no 823222-01-1 (4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-)

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- structure
823222-01-1 structure
Product name:4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
CAS No:823222-01-1
MF:C7H3ClF3NO2
MW:225.552431344986
MDL:MFCD13189322
CID:694358
PubChem ID:67391813

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
    • 5-CHLORO-2-(TRIFLUOROMETHYL)ISONICOTINIC ACID
    • 5-Chloro-2-(trifluoromethyl)-4-pyridinecarboxylic acid (ACI)
    • DTXSID10737214
    • TS-03215
    • YHB22201
    • AKOS024263603
    • 823222-01-1
    • 5-chloro-2-trifluoromethylisonicotinoic acid
    • s10264
    • FLNMNRMAYBXCCM-UHFFFAOYSA-N
    • FLNMNRMAYBXCCM-UHFFFAOYSA-M
    • DB-095234
    • AB68184
    • 5-CHLORO-2-(TRIFLUOROMETHYL)PYRIDINE-4-CARBOXYLIC ACID
    • CS-0112768
    • 5-Chloro-2-(trifluoromethyl)isonicotinicacid
    • SCHEMBL2397361
    • Z1269190817
    • EN300-3568730
    • 3-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE-4-CARBOXYLIC ACID
    • MFCD13189322
    • MDL： MFCD13189322
    • Inchi： 1S/C7H3ClF3NO2/c8-4-2-12-5(7(9,10)11)1-3(4)6(13)14/h1-2H,(H,13,14)
    • InChI Key： FLNMNRMAYBXCCM-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=CN=C(C(F)(F)F)C=1)O

Computed Properties

  • Exact Mass: 224.9804405g/mol
  • Monoisotopic Mass: 224.9804405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.2Ų

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3568730-5.0g
5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
 823222-01-1 95%
5.0g
 $894.0 2023-07-08
Chemenu
CM470667-1g
4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
 823222-01-1 95%+
1g
 $613 2024-07-23
Enamine
EN300-3568730-0.05g
5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
 823222-01-1 95%
0.05g
 $51.0 2023-07-08
Enamine
EN300-3568730-0.25g
5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
 823222-01-1 95%
0.25g
 $108.0 2023-07-08
Enamine
EN300-3568730-10.0g
5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
 823222-01-1 95%
10.0g
 $1653.0 2023-07-08
Alichem
A029009373-500mg
5-Chloro-2-(trifluoromethyl)isonicotinic acid
 823222-01-1 95%
500mg
 $980.00 2023-09-01
eNovation Chemicals LLC
D605820-5g
5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
 823222-01-1 95%
5g
 $1290 2024-08-03
abcr
AB486999-250mg
5-Chloro-2-(trifluoromethyl)isonicotinic acid; .
 823222-01-1
250mg
 €282.70 2025-02-15
Aaron
AR004ZLS-1g
4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
 823222-01-1 95%
1g
 $497.00 2025-02-11
Aaron
AR004ZLS-500mg
4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
 823222-01-1 95%
500mg
 $313.00 2025-02-11

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Production Method

Synthetic Circuit 1

39890-95-4 39890-95-4
823222-01-1 823222-01-1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  45 min, -75 °C
1.2 -
Reference
Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids
Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Synthetic Circuit 2

81290-20-2 81290-20-2
244221-57-6 244221-57-6
823222-01-1 823222-01-1
Reaction Conditions
1.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: N-Methyl-2-pyrrolidone ;  45 min, rt → 50 °C
1.2 20 h, 50 °C
1.3 Reagents: Ammonia Solvents: Water
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  45 min, -75 °C
2.2 -
Reference
Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids
Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Synthetic Circuit 3

40473-01-6 40473-01-6
823222-01-1 823222-01-1
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Catalysts: Sodium iodide Solvents: Propionitrile ;  6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: N-Methyl-2-pyrrolidone ;  45 min, rt → 50 °C
2.2 20 h, 50 °C
2.3 Reagents: Ammonia Solvents: Water
3.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  45 min, -75 °C
3.2 -
Reference
Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids
Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Raw materials

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Preparation Products

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Amadis Chemical Company Limited
(CAS:823222-01-1)4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
A930350
Purity:99%
Quantity:5g
Price ($):1082.0